![molecular formula C13H19NO2 B1491573 N-[(3,4-dimethoxyphenyl)methyl]cyclobutanamine CAS No. 1250397-85-3](/img/structure/B1491573.png)
N-[(3,4-dimethoxyphenyl)methyl]cyclobutanamine
Overview
Description
Scientific Research Applications
Molecular Structure and Synthesis
Planarity of Cyclobutane Rings : The study of dimethyl 2,4-bis(3,4-dimethoxyphenyl)cyclobutane-1,3-dicarboxylate provided insights into the planarity of cyclobutane rings, showing a slightly distorted square-planar arrangement. This highlights the compound's molecular structure, which is critical for understanding its chemical behavior and potential applications (Shabir et al., 2020).
Electrochemical Oxidation and Synthesis : Another study detailed the electrochemical oxidation of aromatic ethers and attempted synthesis of related compounds, showcasing the chemical reactions and synthesis pathways that involve similar structural motifs (Carmody et al., 1980).
Potential Biological Activity
VEGFR-2 Inhibition : Novel sulfonamide derivatives carrying a biologically active 3,4-dimethoxyphenyl moiety were designed and showed potential as VEGFR-2 inhibitors, indicating potential therapeutic applications in cancer treatment (Ghorab et al., 2016).
Chemical Interactions and Photocatalysis
Photocatalytic Applications : Research on flavin derivatives in visible light photocatalysis revealed the ability of certain dimethoxyphenyl compounds to facilitate cyclobutane ring formation via intramolecular [2+2] cycloadditions, suggesting potential applications in photoreactive materials or chemical synthesis processes (Mojr et al., 2015).
properties
IUPAC Name |
N-[(3,4-dimethoxyphenyl)methyl]cyclobutanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2/c1-15-12-7-6-10(8-13(12)16-2)9-14-11-4-3-5-11/h6-8,11,14H,3-5,9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZPRNQIVPBVWSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CNC2CCC2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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